Cas no 138760-36-8 (2-(Hydroxymethyl)-1,3-oxathiolan-5-one)

• Product Name: 2-(Hydroxymethyl)-1,3-oxathiolan-5-one
• CAS No: 138760-36-8
• MF: C₄H₆O₃S
• MW: 134.153640270233
• CID: 2773443
• PubChem ID: 15168212
• Update Time: 2025-04-21

2-(Hydroxymethyl)-1,3-oxathiolan-5-one Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)-1,3-oxathiolan-5-one
• DTXSID80569463
• SCHEMBL1841161
• 138760-36-8

• Inchi： 1S/C4H6O3S/c5-1-4-7-3(6)2-8-4/h4-5H,1-2H2
• InChI Key： RRHCTVYNFRNAOZ-UHFFFAOYSA-N
• SMILES： S1CC(=O)OC1CO

Computed Properties

• Exact Mass: 134.00376522g/mol
• Monoisotopic Mass: 134.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiolanes Oxathiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiolanes